Cas no 1806041-65-5 (3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1806041-65-5
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4842890
• Update Time: 2025-06-10

3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H7F3N2O5/c1-4-2-6(14(17)18)8(19-9(10,11)12)13-5(4)3-7(15)16/h2H,3H2,1H3,(H,15,16)
• InChI Key： NUYBYPCSJSCVJH-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C)C(CC(=O)O)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.1
• Topological Polar Surface Area: 105

Additional information on 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid

Comprehensive Overview of 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806041-65-5)

3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806041-65-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine core with a nitro group, a trifluoromethoxy substituent, and an acetic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for nitrogen-containing heterocycles and fluorinated compounds in modern therapeutics.

The compound's CAS number 1806041-65-5 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular formula and structural properties have been extensively studied to optimize synthesis routes and improve yield. Recent advancements in green chemistry have also sparked interest in developing eco-friendly methods to produce this compound, aligning with global sustainability goals. Questions like "How to synthesize 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid?" or "What are the applications of trifluoromethoxy-substituted pyridines?" are frequently searched, reflecting the compound's relevance in academic and industrial settings.

From a pharmacological perspective, the nitro and trifluoromethoxy groups in 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid contribute to its electron-withdrawing properties, which can enhance binding affinity to biological targets. This makes it a promising candidate for designing enzyme inhibitors or receptor modulators. Additionally, the acetic acid moiety offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability. Such characteristics are critical in addressing challenges like drug resistance and metabolic stability, which are hot topics in medicinal chemistry.

In agrochemical applications, the compound's pyridine backbone and fluorinated substituents are valued for their potential in developing novel pesticides or herbicides. The nitro group may also play a role in activating specific modes of action against pests. Searches such as "Role of trifluoromethoxy in agrochemicals" or "Pyridine derivatives in crop protection" highlight the growing interest in this area. Furthermore, the compound's stability under various environmental conditions makes it a viable option for field applications.

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid and ensure its purity. Quality control is paramount, especially when the compound is used as a building block for more complex molecules. Researchers often inquire about "How to analyze trifluoromethoxy compounds?" or "Best practices for purifying nitro-substituted pyridines," underscoring the need for reliable protocols in handling such materials.

In summary, 3-Methyl-5-nitro-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1806041-65-5) represents a multifaceted compound with broad applicability in life sciences and material chemistry. Its structural complexity and functional diversity make it a valuable asset for innovation in drug design, agrochemical development, and beyond. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific discourse and industrial applications.